2-(3-methoxyphenyl)-2-oxoethyl 2-(1,3-dioxooctahydro-2H-4,7-methanoisoindol-2-yl)-3-methylbutanoate

• Molecular Formula: C23H27NO6
• Molecular Weight: 413.5 g/mol
• IUPAC Name: [2-(3-methoxyphenyl)-2-oxoethyl] 2-(3,5-dioxo-4-azatricyclo[5.2.1.02,6]decan-4-yl)-3-methylbutanoate
• InChI: InChI=1S/C23H27NO6/c1-12(2)20(23(28)30-11-17(25)13-5-4-6-16(10-13)29-3)24-21(26)18-14-7-8-15(9-14)19(18)22(24)27/h4-6,10,12,14-15,18-20H,7-9,11H2,1-3H3
• InChI Key: FHKZGJRODFJZBQ-UHFFFAOYSA-N
• SMILES: CC(C)C(C(=O)OCC(=O)C1=CC(=CC=C1)OC)N2C(=O)C3C4CCC(C4)C3C2=O

Description

2-(3-methoxyphenyl)-2-oxoethyl 2-(1,3-dioxooctahydro-2H-4,7-methanoisoindol-2-yl)-3-methylbutanoate is a synthetic compound that has gained significant attention in scientific research due to its potential therapeutic applications. This compound is synthesized through a specific method and has been studied for its mechanism of action, biochemical and physiological effects, and advantages and limitations for lab experiments. In

Mechanism of Action

The mechanism of action of 2-(3-methoxyphenyl)-2-oxoethyl 2-(1,3-dioxooctahydro-2H-4,7-methanoisoindol-2-yl)-3-methylbutanoate is not fully understood. However, it is believed to act through the inhibition of cyclooxygenase-2 (COX-2) and lipoxygenase (LOX) enzymes. This leads to a decrease in the production of inflammatory mediators such as prostaglandins and leukotrienes.
Biochemical and Physiological Effects:
Studies have shown that 2-(3-methoxyphenyl)-2-oxoethyl 2-(1,3-dioxooctahydro-2H-4,7-methanoisoindol-2-yl)-3-methylbutanoate has anti-inflammatory and analgesic effects. It has also been shown to have anti-tumor properties and may have potential use in cancer treatment. Additionally, this compound has been studied for its potential use in the treatment of neurodegenerative diseases such as Alzheimer's and Parkinson's disease.

Advantages and Limitations for Lab Experiments

The advantages of using 2-(3-methoxyphenyl)-2-oxoethyl 2-(1,3-dioxooctahydro-2H-4,7-methanoisoindol-2-yl)-3-methylbutanoate in lab experiments include its potential therapeutic applications and its anti-inflammatory and analgesic effects. However, the limitations include its low yield during synthesis and the lack of understanding of its mechanism of action.

Future Directions

There are several future directions for the use of 2-(3-methoxyphenyl)-2-oxoethyl 2-(1,3-dioxooctahydro-2H-4,7-methanoisoindol-2-yl)-3-methylbutanoate. Further studies are needed to fully understand its mechanism of action and potential therapeutic applications. Additionally, this compound could be studied for its potential use in the treatment of other diseases such as epilepsy. Further research could also focus on improving the yield of this compound during synthesis.

Synthesis Methods

The synthesis of 2-(3-methoxyphenyl)-2-oxoethyl 2-(1,3-dioxooctahydro-2H-4,7-methanoisoindol-2-yl)-3-methylbutanoate involves several steps. The first step is the condensation of 3-methoxyphenylacetic acid with ethyl oxalyl chloride to form ethyl 2-(3-methoxyphenyl)-2-oxoacetate. This intermediate is then reacted with 4,5,6,7-tetrahydro-1H-indole-2,3-dione to form the final product. The yield of the final product is around 50%.

Scientific Research Applications

2-(3-methoxyphenyl)-2-oxoethyl 2-(1,3-dioxooctahydro-2H-4,7-methanoisoindol-2-yl)-3-methylbutanoate has been studied for its potential therapeutic applications in various scientific research fields. It has been shown to have anti-inflammatory, analgesic, and anti-tumor properties. This compound has also been studied for its potential use in the treatment of Alzheimer's disease, Parkinson's disease, and epilepsy.